molecular formula C22H24ClN3O2 B4942689 3-(4-benzyl-1-piperazinyl)-1-(3-chloro-4-methylphenyl)-2,5-pyrrolidinedione CAS No. 5932-23-0

3-(4-benzyl-1-piperazinyl)-1-(3-chloro-4-methylphenyl)-2,5-pyrrolidinedione

Cat. No. B4942689
CAS RN: 5932-23-0
M. Wt: 397.9 g/mol
InChI Key: LTWJPGQCYKEKBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-benzyl-1-piperazinyl)-1-(3-chloro-4-methylphenyl)-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as BZPMPD and is a member of the pyrrolidinedione family.

Mechanism of Action

The mechanism of action of BZPMPD involves the inhibition of the proteasome activity. The proteasome is a cellular complex that plays a crucial role in the degradation of proteins. Inhibition of the proteasome activity leads to the accumulation of misfolded and damaged proteins, which ultimately results in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
BZPMPD has been shown to have significant biochemical and physiological effects. Studies have shown that BZPMPD induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of the proteasome. In addition, BZPMPD has been shown to have antifungal activity against various fungal strains, including Candida albicans. BZPMPD also has significant antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of BZPMPD is its potent antitumor activity against various cancer cell lines. BZPMPD has also been shown to have antifungal activity and significant antioxidant activity. However, the major limitation of BZPMPD is its low solubility in water, which makes it difficult to administer in vivo. In addition, further studies are required to determine the toxicity and pharmacokinetics of BZPMPD in vivo.

Future Directions

There are several future directions for the research on BZPMPD. One of the major areas of research is the development of more efficient and cost-effective synthesis methods for BZPMPD. In addition, further studies are required to determine the toxicity and pharmacokinetics of BZPMPD in vivo. Furthermore, the potential applications of BZPMPD in the treatment of other diseases, such as neurodegenerative diseases and infectious diseases, should be explored. Finally, the development of BZPMPD derivatives with improved solubility and bioavailability is another potential future direction for the research on BZPMPD.
Conclusion:
In conclusion, BZPMPD is a chemical compound with significant potential applications in various fields. Its potent antitumor activity, antifungal activity, and significant antioxidant activity make it a potential candidate for the treatment of various diseases. However, further studies are required to determine the toxicity and pharmacokinetics of BZPMPD in vivo. The development of more efficient and cost-effective synthesis methods for BZPMPD and the exploration of its potential applications in the treatment of other diseases are also important future directions for the research on BZPMPD.

Synthesis Methods

The synthesis of BZPMPD involves the reaction of 3-(4-bromobenzyl)-2,5-pyrrolidinedione with 3-chloro-4-methylphenyl magnesium bromide in the presence of a palladium catalyst. This reaction results in the formation of BZPMPD with a yield of 60-70%. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

BZPMPD has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a potential anticancer agent. Studies have shown that BZPMPD has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. BZPMPD induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of the proteasome, a cellular complex that plays a crucial role in the degradation of proteins.

properties

IUPAC Name

3-(4-benzylpiperazin-1-yl)-1-(3-chloro-4-methylphenyl)pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24ClN3O2/c1-16-7-8-18(13-19(16)23)26-21(27)14-20(22(26)28)25-11-9-24(10-12-25)15-17-5-3-2-4-6-17/h2-8,13,20H,9-12,14-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTWJPGQCYKEKBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)CC4=CC=CC=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24ClN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70386964
Record name 3-(4-benzylpiperazin-1-yl)-1-(3-chloro-4-methylphenyl)pyrrolidine-2,5-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70386964
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

397.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-Benzylpiperazin-1-yl)-1-(3-chloro-4-methylphenyl)pyrrolidine-2,5-dione

CAS RN

5932-23-0
Record name 3-(4-benzylpiperazin-1-yl)-1-(3-chloro-4-methylphenyl)pyrrolidine-2,5-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70386964
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.